Cas no 59749-75-6 (1H-Inden-1-ol, 2,3-dihydro-1-(4-methoxyphenyl)-)

• Product Name: 1H-Inden-1-ol, 2,3-dihydro-1-(4-methoxyphenyl)-
• CAS No: 59749-75-6
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 337416
• PubChem ID: 15621200
• Update Time: 2025-04-19

1H-Inden-1-ol, 2,3-dihydro-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 2,3-dihydro-1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)-2,3-dihydroinden-1-ol
• 1-(4-Methoxyphenyl)-2,3-dihydro-1H-inden-1-ol
• 59749-75-6
• DTXSID30575918

• Inchi： 1S/C16H16O2/c1-18-14-8-6-13(7-9-14)16(17)11-10-12-4-2-3-5-15(12)16/h2-9,17H,10-11H2,1H3
• InChI Key： HJAQOLZHFZGADL-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=CC=2)OC)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46